3-Hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one

• CAS No.: 34444-37-6
• Product Name: 3-Hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
• Molecular Formula: C20H22O7
• Molecular Weight: 374.4 g/mol
• IUPAC Name: (3S,4R)-3-hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
• Standard InChI: InChI=1S/C20H22O7/c1-25-17-8-12(3-5-15(17)21)7-14-11-27-19(23)20(14,24)10-13-4-6-16(22)18(9-13)26-2/h3-6,8-9,14,21-22,24H,7,10-11H2,1-2H3/t14-,20+/m1/s1
• Standard InChIKey: ZITBJWXLODLDRH-VLIAUNLRSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)C[C@@H]2COC(=O)[C@@]2(CC3=CC(=C(C=C3)O)OC)O)O
• SMILES: COC1=C(C=CC(=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)O)OC)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)O)OC)O)O
• Description: (-)-Wikstromol, also known as nortrachelogenin or arbo 6, belongs to the class of organic compounds known as dibenzylbutyrolactone lignans. These are lignan compounds containing a 3, 4-dibenzyloxolan-2-one moiety (-)-Wikstromol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (-)-wikstromol is primarily located in the cytoplasm. Outside of the human body, (-)-wikstromol can be found in fruits and sesame. This makes (-)-wikstromol a potential biomarker for the consumption of these food products.
• Synonyms: 8'-(R)-4,4',8-trihydroxy-3,3'-dimethoxylignanolide; dihydro-3-hydroxy-3,4-bis((4-hydroxy-3-methoxyphenyl)methyl)-2(3H)-furanone; nortrachelogenin; nortrachelogenin, (3R-cis)-isomer; wikstromol
• PubChem Compound: 321311
• Last Modified: Dec 23 2021